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Compound of Interest

Compound Name: 13-Hydroxyglucopiericidin A

Cat. No.: B1254357

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-Hydroxyglucopiericidin A is a glycosylated derivative of the piericidin family of natural
products. Piericidins are produced by various species of Streptomyces bacteria and are known
for their potent biological activities, including insecticidal, antimicrobial, and antitumor effects.[1]
[2] The core structure of piericidins is characterized by a substituted 4-pyridinol ring connected
to a polyketide side chain. This structural similarity to coenzyme Q allows piericidins to act as
inhibitors of the mitochondrial electron transport chain.[1][3] Glycosylation, as seen in 13-
Hydroxyglucopiericidin A, can modulate the bioactivity, specificity, and stability of the parent
compound.[1][4] These characteristics make 13-Hydroxyglucopiericidin A a promising
candidate for development as a biopesticide in sustainable agriculture.

Mechanism of Action

The primary mode of action of piericidins is the inhibition of the mitochondrial electron transport
chain at Complex | (NADH:ubiquinone oxidoreductase). By binding to Complex I, 13-
Hydroxyglucopiericidin A is thought to block the transfer of electrons from NADH to
ubiquinone, a critical step in cellular respiration. This disruption of ATP synthesis leads to
energy depletion and ultimately cell death in susceptible organisms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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